Bis(1-ethylcyclopenta-2,4-dien-1-yl)magnesium

• Molecular Formula: C14H18Mg
• Molecular Weight: 210.60 g/mol
• IUPAC Name: magnesium;5-ethylcyclopenta-1,3-diene
• InChI: InChI=1S/2C7H9.Mg/c2*1-2-7-5-3-4-6-7;/h2*3-6H,2H2,1H3;/q2*-1;+2
• InChI Key: BCORMQMNAKCFOT-UHFFFAOYSA-N
• Canonical SMILES: CC[C-]1C=CC=C1.CC[C-]1C=CC=C1.[Mg+2]

Description

. This compound is characterized by the presence of two ethylcyclopentadienyl ligands bonded to a central magnesium atom. It is commonly used in various chemical applications due to its unique properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

Bis(1-ethylcyclopenta-2,4-dien-1-yl)magnesium can be synthesized through the reaction of ethylcyclopentadiene with magnesium in the presence of a suitable solvent . The reaction typically involves the following steps:

• Dissolution of magnesium in anhydrous tetrahydrofuran (THF).
• Addition of ethylcyclopentadiene to the magnesium solution.
• Stirring the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
• Isolation of the product by filtration and removal of the solvent under reduced pressure.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

Bis(1-ethylcyclopenta-2,4-dien-1-yl)magnesium undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form magnesium oxide and other by-products.

Reduction: It can act as a reducing agent in certain reactions.

Substitution: The ethylcyclopentadienyl ligands can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Common reagents used in reactions with this compound include halogens, acids, and other electrophiles. The reactions are typically carried out under inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reagents and conditions used. For example, oxidation reactions may yield magnesium oxide, while substitution reactions can produce various organometallic compounds .

Scientific Research Applications

Bis(1-ethylcyclopenta-2,4-dien-1-yl)magnesium has a wide range of scientific research applications, including:

Chemistry: It is used as a precursor in the synthesis of other organometallic compounds and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, although it is not yet widely used in clinical settings.

Industry: It is used in the production of advanced materials, such as thin films for optical coatings and other high-performance applications.

Mechanism of Action

The mechanism of action of bis(1-ethylcyclopenta-2,4-dien-1-yl)magnesium involves its ability to donate electrons and form coordination complexes with other molecules. The ethylcyclopentadienyl ligands stabilize the magnesium center, allowing it to participate in various chemical reactions. The compound’s reactivity is influenced by the electronic and steric properties of the ligands .

Comparison with Similar Compounds

Similar Compounds

• Bis(isopropylcyclopentadienyl)magnesium
• Magnesium bis(1,4-di-t-butyl-1,4-diazabutadiene)
• Magnesium bromide ethyl etherate
• Magnesium oxide

Uniqueness

Bis(1-ethylcyclopenta-2,4-dien-1-yl)magnesium is unique due to its specific ligand structure, which imparts distinct electronic and steric properties. This makes it particularly useful in certain catalytic and synthetic applications where other similar compounds may not be as effective .